5-methyl-2-[(4-methylbenzoyl)amino]-4-phenyl-3-thiophenecarboxamide

• IUPAC Name: 5-methyl-2-[(4-methylbenzoyl)amino]-4-phenylthiophene-3-carboxamide
• InChI: InChI=1S/C20H18N2O2S/c1-12-8-10-15(11-9-12)19(24)22-20-17(18(21)23)16(13(2)25-20)14-6-4-3-5-7-14/h3-11H,1-2H3,(H2,21,23)(H,22,24)
• InChI Key: RNMFGLNVIDNMLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=C(C(=C(S2)C)C3=CC=CC=C3)C(=O)N
• Molecular Formula: C20H18N2O2S
• Molecular Weight: 350.4 g/mol

Description

5-methyl-2-[(4-methylbenzoyl)amino]-4-phenyl-3-thiophenecarboxamide is a complex organic compound with a unique structure that includes a thiophene ring, a phenyl group, and a benzoyl amide

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-methyl-2-[(4-methylbenzoyl)amino]-4-phenyl-3-thiophenecarboxamide typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the thiophene ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the phenyl group: This step often involves a Friedel-Crafts acylation reaction, where a phenyl group is introduced to the thiophene ring.

Formation of the benzoyl amide: This involves the reaction of the intermediate compound with 4-methylbenzoyl chloride in the presence of a base such as triethylamine.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening of reaction conditions, and the use of catalysts to improve yield and efficiency.

Chemical Reactions Analysis

Types of Reactions

5-methyl-2-[(4-methylbenzoyl)amino]-4-phenyl-3-thiophenecarboxamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Electrophilic and nucleophilic substitution reactions can occur, especially on the phenyl and thiophene rings.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Halogenation using bromine or chlorine in the presence of a catalyst.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

5-methyl-2-[(4-methylbenzoyl)amino]-4-phenyl-3-thiophenecarboxamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and analgesic properties.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 5-methyl-2-[(4-methylbenzoyl)amino]-4-phenyl-3-thiophenecarboxamide involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes or receptors, leading to its biological effects. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• 2-[(4-methylbenzoyl)amino]-4-phenylthiophene-3-carboxamide
• 5-methyl-2-[(4-chlorobenzoyl)amino]-4-phenylthiophene-3-carboxamide

Uniqueness

5-methyl-2-[(4-methylbenzoyl)amino]-4-phenyl-3-thiophenecarboxamide is unique due to its specific substitution pattern and the presence of both a thiophene ring and a benzoyl amide group. This combination of structural features contributes to its distinct chemical and biological properties, making it a valuable compound for research and development.